Cas no 171723-95-8 (N-(4-Hydroxymethylbenzyl)trifluoroacetamide)

• Product Name: N-(4-Hydroxymethylbenzyl)trifluoroacetamide
• CAS No: 171723-95-8
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD09753631
• CID: 1064825
• PubChem ID: 15852209
• Update Time: 2025-05-20

N-(4-Hydroxymethylbenzyl)trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Hydroxymethylbenzyl)trifluoroacetamide
• N-(4-HYDROXYMETHYLBENZYL)TRIFLUOROACETAMIDE,WHITE SOLID
• 2,2,2-trifluoro-N[(4-hydroxymethyl)benzyl]acetamide
• 2,2,2-Trifluoro-N-(4-hydroxymethyl-benzyl)-acetamide
• DB-298425
• N-[4-(Hydroxymethyl)benzyl]trifluoroacetamide
• 2,2,2-Trifluoro-N-(4-(hydroxymethyl)benzyl)acetamide
• 2,2,2-trifluoro-N-[[4-(hydroxymethyl)phenyl]methyl]acetamide
• SY263448
• 171723-95-8
• 2,2,2-Trifluoro-N-{[4-(hydroxymethyl)phenyl]methyl}acetamide
• BS-49760
• MFCD09753631
• N-(4-Hydroxymethyl-benzyl)-2,2,2-trifluoro-acetamide
• DTXSID40578879
• SCHEMBL2054822
• 2,2,2-Trifluoro-N-[4-(hydroxymethyl)benzyl]acetamide
• CS-0202301
• J-003142
• AC8340

• MDL： MFCD09753631
• Inchi： 1S/C10H10F3NO2/c11-10(12,13)9(16)14-5-7-1-3-8(6-15)4-2-7/h1-4,15H,5-6H2,(H,14,16)
• InChI Key： BRPKWGMIAIWOJL-UHFFFAOYSA-N
• SMILES： FC(C(NCC1C=CC(CO)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 233.06600
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 88-89°C
• Boiling Point: 365.3±42.0 °C at 760 mmHg
• Flash Point: 174.7±27.9 °C
• Solubility: Chloroform, Dimethyl Sulfoxide, Ethyl Acetate, Methanol
• PSA: 52.82000
• LogP: 2.19770
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(4-Hydroxymethylbenzyl)trifluoroacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on N-(4-Hydroxymethylbenzyl)trifluoroacetamide

N-(4-Hydroxymethylbenzyl)trifluoroacetamide: A Comprehensive Overview

The compound N-(4-Hydroxymethylbenzyl)trifluoroacetamide (CAS No. 171723-95-8) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a trifluoroacetyl group with a hydroxymethylbenzyl moiety. The trifluoroacetyl group, known for its strong electron-withdrawing properties, plays a pivotal role in modulating the chemical reactivity and biological activity of the molecule. Meanwhile, the hydroxymethylbenzyl group introduces hydrophilic properties, enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of N-(4-Hydroxymethylbenzyl)trifluoroacetamide in drug discovery and development. Researchers have explored its ability to act as a substrate for various enzymes, particularly in the context of metabolic studies. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound serves as an efficient substrate for cytochrome P450 enzymes, making it a valuable tool for studying enzyme kinetics and inhibition profiles. This property underscores its utility in drug metabolism research and the development of novel therapeutic agents.

In addition to its pharmacological applications, N-(4-Hydroxymethylbenzyl)trifluoroacetamide has also found relevance in materials science. Its unique combination of electronic and structural properties makes it an attractive candidate for use in advanced materials such as polymers and coatings. A 2023 paper in *Advanced Materials* reported on the use of this compound as a building block for synthesizing stimuli-responsive polymers, which exhibit reversible changes in their physical properties under external stimuli like temperature or pH. These findings open new avenues for its application in smart materials and sensors.

The synthesis of N-(4-Hydroxymethylbenzyl)trifluoroacetamide involves a multi-step process that typically begins with the preparation of the hydroxymethylbenzyl alcohol intermediate. This intermediate is then subjected to various transformations, including acetylation and fluorination steps, to introduce the trifluoroacetyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, a 2023 study in *Green Chemistry* described the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process, reducing both time and resource consumption.

From an environmental standpoint, understanding the fate and transport of N-(4-Hydroxymethylbenzyl)trifluoroacetamide in natural systems is crucial. Research conducted by environmental scientists has focused on its biodegradation pathways and potential toxicity to aquatic organisms. A 2023 report published in *Environmental Science & Technology* revealed that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its persistence in aquatic environments. However, further studies are needed to assess its long-term ecological impact under various environmental conditions.

In conclusion, N-(4-Hydroxymethylbenzyl)trifluoroacetamide (CAS No. 171723-95-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and environmental research. As ongoing studies continue to uncover new insights into its structure-function relationships and practical applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.